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Compound of Interest

Compound Name: Angelic acid

Cat. No.: B190581

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Angelic acid, a corrosive organic compound. Adherence to these
procedural steps is critical for minimizing risks and ensuring operational integrity.

Angelic acid is classified as a hazardous substance that can cause severe skin burns and eye
damage and may be corrosive to metals.[1][2] Understanding and implementing the following
safety protocols will provide a foundation for the safe and effective use of this chemical in your
research.

Hazard Summary and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling. The
following table summarizes the key hazard classifications and physical data for Angelic acid.
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Property Value Reference
CAS Number 565-63-9 [1]
Molecular Formula CsHsO2 [1]
Molecular Weight 100.12 g/mol [11[2]
Appearance White to light yellow powder or

crystal
Boiling Point 185°C (365°F) [3]
Melting Point 43.0 to 47.0°C
Flash Point 44°C (111.2°F) [3]
Specific Gravity 0.983 (at 47°C) [4]

Hazard Statements

H314: Causes severe skin
burns and eye damage.H290:

May be corrosive to metals.

[1]2]

Engineering Controls and Personal Protective

Equipment (PPE)
Before handling Angelic acid, ensure that proper engineering controls are in place and that
you are equipped with the appropriate Personal Protective Equipment.

Engineering Controls:

» Ventilation: Always handle Angelic acid in a well-ventilated area.[1] A local exhaust
ventilation system or a fume hood is required to prevent the dispersion of dust and vapors.[2]

[3]

Personal Protective Equipment (PPE): A multi-layered approach to PPE is essential for
preventing exposure. The following table outlines the required equipment.
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Body Part

Required PPE

Specification

Eyes/Face

Safety goggles and a full face
shield

Goggles should be chemical-
splash resistant. A full face
shield is required to protect

against splashes.[4][5]

Hands

Chemical-resistant gloves

Handle with gloves inspected
prior to use.[1] Elbow-length
PVC gloves, nitrile, or butyl
rubber gloves are
recommended.[4][6] After use,
hands should be washed and
dried thoroughly.[1]

Body

Protective clothing, lab coat,

and PVC apron

Wear fire/flame resistant and
impervious clothing.[1] A lab
coat and a PVC apron provide

additional layers of protection.

[3]4]

Respiratory

NIOSH/MSHA approved

respirator

If exposure limits are exceeded
or irritation is experienced, a
full-face respirator with a
particulate dust filter or an acid
vapor Type B cartridge/canister
should be worn.[1][4][5]
Positive-pressure supplied air
respirators may be necessary
for high airborne contaminant

concentrations.[5]

Operational Plan: Handling and Storage Protocols

Strict adherence to handling and storage procedures is critical to prevent accidents.

Safe Handling Protocol
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o Preparation: Before handling, ensure all engineering controls are operational and you are
wearing the correct PPE.

» Avoid Contact: Avoid all personal contact, including inhalation of dust or vapors.[4] Do not
breathe dust, fume, gas, mist, vapors, or spray.[1]

» Tool Selection: Use non-sparking tools to prevent ignition.[1]

e Hygiene: Wash hands and skin thoroughly after handling.[1][2] Contaminated clothing should
be removed immediately and washed before reuse.[5]

Storage Protocol

o Container: Store in the original, tightly closed, and properly labeled corrosive-resistant
container.[1][2][4] Do not use aluminum or galvanized containers.[4]

e Location: Store in a locked, dry, cool, and well-ventilated area.[1][2][5] Recommended
storage temperature is 4°C.[5]

e Incompatibilities: Keep away from incompatible materials such as oxidizing agents, strong
mineral acids, or alkalis.[2][4] Avoid exposure to heat and light.[2][3]

Emergency Response and Disposal Plan

In the event of an emergency, a swift and informed response is crucial.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If the person is not
Inhalation . . i o
breathing, provide artificial respiration. Seek

immediate medical attention.[1][2][5]

Immediately flush the affected area with large
amounts of water for at least 15 minutes, using
i a safety shower if available.[4] Remove all
Skin Contact _ o _
contaminated clothing immediately.[1][4] Wash
the skin with soap and water and consult a

doctor.[1]

Immediately rinse the eyes cautiously with pure
water for at least 15 minutes.[1] If present,

Eye Contact remove contact lenses if it is easy to do so and
continue rinsing.[1] Seek immediate medical
attention.[2][5]

Rinse the mouth with water.[1] Do NOT induce

) vomiting.[1][2][5] Never give anything by mouth
Ingestion .

to an unconscious person.[1] Call a doctor or a

Poison Control Center immediately.[1]

Spill Response Plan

A minor chemical spill can be managed by trained personnel using a spill kit. For major spills,
evacuate the area and alert emergency responders.[4]
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Caption: Workflow for Angelic Acid Spill Response.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b190581?utm_src=pdf-body-img
https://www.benchchem.com/product/b190581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Chemical Waste: Angelic acid must be disposed of as hazardous waste. Entrust disposal to
a licensed chemical destruction plant or use controlled incineration with flue gas scrubbing.
[1] Do not discharge into sewer systems.[1]

Contaminated Materials: Absorbent materials used for spills and contaminated PPE should
be placed in a suitable, labeled container for waste disposal.[4]

Packaging: Empty containers can be triply rinsed (or the equivalent) and offered for recycling
or reconditioning.[1] Alternatively, puncture the packaging to render it unusable and dispose
of it in a sanitary landfill.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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